Cas no 922002-52-6 (3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide)

• Product Name: 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide
• CAS No: 922002-52-6
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6579785
• PubChem ID: 44015654
• Update Time: 2025-07-02

3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide
• 3-cyclopentyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)propanamide
• SR-01000911690-1
• SR-01000911690
• 922002-52-6
• 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)propanamide
• F2276-0318
• AKOS024635487

• Inchi： 1S/C17H22N2O3/c20-16(8-5-12-3-1-2-4-12)19-13-6-7-15-14(11-13)17(21)18-9-10-22-15/h6-7,11-12H,1-5,8-10H2,(H,18,21)(H,19,20)
• InChI Key： FNLICXZVBPUVLW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCNC(=O)C2=C1)(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 302.163
• Monoisotopic Mass: 302.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide

Introduction to 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide and Its Significance in Modern Chemical Biology

3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide is a compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 922002-52-6, represents a fascinating example of how intricate molecular architectures can be harnessed to develop novel therapeutic agents. The structure of this molecule incorporates several key pharmacophoric elements that make it a promising candidate for further investigation.

The core of the molecule is the 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine scaffold, which is known for its presence in various bioactive natural products and synthetic drugs. This particular heterocyclic system has been extensively studied for its potential to interact with biological targets in a highly specific manner. The benzoxazepine ring system is particularly interesting because it can adopt multiple conformations, allowing for versatile interactions with proteins and enzymes. In particular, the 5-oxo group introduces a polar moiety that can enhance binding affinity and selectivity.

The amide functionality at the N-position of the benzoxazepine ring further contributes to the compound's pharmacological profile. Amides are well-known for their ability to form hydrogen bonds with biological targets, which can be crucial for stabilizing protein-ligand interactions. In this context, the N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide moiety is expected to play a critical role in modulating the compound's activity. The propanamide side chain provides an additional site for interaction and can influence both the solubility and metabolic stability of the molecule.

The cyclopentyl group at the third position of the molecule adds another layer of complexity and potential functionality. Cycloalkyl groups are often incorporated into drug molecules to improve pharmacokinetic properties such as oral bioavailability and metabolic stability. The cyclopentyl ring can also introduce steric hindrance that may enhance binding specificity by preventing non-specific interactions with off-target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding how modifications to the structure of 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide can fine-tune its pharmacological properties. For instance, studies have shown that subtle changes in the substitution pattern of the benzoxazepine ring can significantly alter its affinity for target enzymes.

In addition to computational studies, experimental approaches such as X-ray crystallography have provided valuable insights into the three-dimensional structure of this compound and its complexes with biological targets. These structural insights have been crucial for designing analogs with improved potency and selectivity. For example, crystallographic data has revealed that the 5-oxo group interacts favorably with specific residues in the active site of target enzymes, suggesting that maintaining this moiety is essential for optimal activity.

The synthesis of 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide presents unique challenges due to its complex architecture. However, recent advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in building the benzoxazepine core. Additionally, asymmetric synthesis methods have enabled the introduction of chiral centers at strategic positions within the molecule.

The potential therapeutic applications of 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)propanamide are vast. Given its structural features and predicted interactions with biological targets, this compound may have utility in treating a range of diseases. For instance, it has shown promise as a potential inhibitor of certain kinases that are implicated in cancer progression. Furthermore, its ability to modulate neurotransmitter receptors suggests that it could be explored for applications in central nervous system disorders.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structure-based drug design principles. By leveraging both computational and experimental approaches, scientists are working to develop derivatives with enhanced potency、selectivity，and reduced toxicity. These efforts are part of a broader trend in drug discovery where complex molecular architectures are being exploited to create next-generation therapeutic agents.

The development of 3-cyclopentyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxa-7-y) represents an excellent example of how interdisciplinary approaches can lead to innovative solutions in pharmaceutical research. By combining expertise from organic chemistry、medicinal chemistry、biophysics，and computational biology，researchers are able to tackle some of the most challenging problems in drug discovery today.